![molecular formula C18H10F4N2O4S B2612689 3-(2-fluoro-4-nitrophenoxy)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide CAS No. 303152-57-0](/img/structure/B2612689.png)
3-(2-fluoro-4-nitrophenoxy)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there is no direct information available on the synthesis of this specific compound, related compounds have been synthesized and studied. For instance, a series of 2-(3-fluoro-4-nitrophenoxy)-N-phenylacetamide compounds were designed, synthesized, and assessed for their antitubercular activities . The synthesis of these related compounds might provide some insights into the potential synthesis methods for the compound .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis and Crystal Structure of Diflunisal Carboxamides Diflunisal, an anti-inflammatory drug, served as the precursor for the synthesis of compounds closely related to 3-(2-fluoro-4-nitrophenoxy)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide. The compounds were synthesized via amidation and esterification and confirmed by single-crystal X-ray diffraction, demonstrating the importance of molecular packing and intermolecular hydrogen bonding in stabilizing the structure (Zhong et al., 2010).
Synthesis of Benzopyrimidi Derivatives A series of compounds structurally related to this compound were synthesized, showcasing the feasibility of constructing complex molecules with potential utility in scientific research. The synthesized compounds were confirmed using FTIR, 1 H NMR, and mass spectral data, highlighting the importance of structural confirmation in research applications (Shukla & Chauhan, 2016).
Biological and Material Applications
Antimicrobial and Docking Studies Compounds structurally related to this compound underwent antimicrobial evaluation and molecular docking studies. This research elucidates the potential of these compounds in developing new therapeutic agents and demonstrates the significance of molecular docking studies in predicting biological activity (Talupur, Satheesh, & Chandrasekhar, 2021).
Antipathogenic Activity of Thiourea Derivatives A study focused on the antipathogenic activities of certain thiourea derivatives, showcasing the potential application of these compounds in combating microbial growth, particularly in biofilms. The research underscores the significance of structural elements in influencing biological activity and the potential of these compounds in addressing health-related challenges (Limban, Marutescu, & Chifiriuc, 2011).
Material Science and Polymer Research Research into the synthesis and characterization of novel poly(arylene ether)s based on specific fluoro compounds, such as this compound, demonstrates their potential in material science. These polymers exhibit high thermal stability and solubility in organic solvents, indicating their utility in various industrial applications (Salunke, Ghosh, & Banerjee, 2007).
Properties
IUPAC Name |
3-(2-fluoro-4-nitrophenoxy)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10F4N2O4S/c19-13-9-12(24(26)27)5-6-14(13)28-15-7-8-29-16(15)17(25)23-11-3-1-10(2-4-11)18(20,21)22/h1-9H,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAWNCQFFZLHKMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)NC(=O)C2=C(C=CS2)OC3=C(C=C(C=C3)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10F4N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.